Cas no 18538-45-9 (Carbamic acid,N-1H-benzimidazol-2-yl-)

Carbamic acid,N-1H-benzimidazol-2-yl- structure
18538-45-9 structure
Product Name:Carbamic acid,N-1H-benzimidazol-2-yl-
CAS No:18538-45-9
MF:C8H7N3O2
MW:177.160081148148
CID:155394
PubChem ID:29128
Update Time:2025-04-19

Carbamic acid,N-1H-benzimidazol-2-yl- Chemical and Physical Properties

Names and Identifiers

    • 1H-benzimidazol-2-ylcarbamic acid
    • Carbamic acid, 1H-benzimidazol-2-yl- (9CI)
    • Carbamic acid,N-1H-benzimidazol-2-yl-
    • BENZIMIDAZOLECARBAMATE
    • 18538-45-9
    • 2-BENZIMIDAZOLECARBAMIC ACID
    • N-1H-BENZIMIDAZOL-2-YLCARBAMIC ACID
    • DTXSID30171772
    • 4N6W49USD5
    • WEYSQARHSRZNTC-UHFFFAOYSA-N
    • CARBAMIC ACID, N-1H-BENZIMIDAZOL-2-YL-
    • 2-Benzimidazolylcarbamic acid
    • BRN 0958262
    • 2-benzimidazolecarbamic
    • UNII-4N6W49USD5
    • SCHEMBL204726
    • benzimidazol-2-ylcarbamic acid
    • AKOS006279831
    • BENZIMIDAZOLE-2-CARBAMATE, N-
    • Carbamic acid, 1H-benzimidazol-2-yl-
    • Inchi: 1S/C8H7N3O2/c12-8(13)11-7-9-5-3-1-2-4-6(5)10-7/h1-4H,(H,12,13)(H2,9,10,11)
    • InChI Key: WEYSQARHSRZNTC-UHFFFAOYSA-N
    • SMILES: OC(NC1=NC2C=CC=CC=2N1)=O

Computed Properties

  • Exact Mass: 177.053826475g/mol
  • Monoisotopic Mass: 177.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 78Ų

Experimental Properties

  • Density: 1.3393 (rough estimate)
  • Boiling Point: 309.07°C (rough estimate)
  • Refractive Index: 1.6500 (estimate)
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